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Compound of Interest

Compound Name: PS-1145

Cat. No.: B1679806 Get Quote

Essential Safety and Handling Guide for PS-1145
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

PS-1145, a potent IκB kinase (IKK) inhibitor. The following procedural guidance is based on

best practices for handling potent kinase inhibitors and dimethyl sulfoxide (DMSO)-based

solutions, as a specific Safety Data Sheet (SDS) for PS-1145 is not publicly available. It is

crucial to supplement this guide with your institution's specific safety protocols.

Compound Information and Storage
PS-1145 is a selective inhibitor of IκB kinase (IKK), which plays a crucial role in the NF-κB

signaling pathway.[1] Understanding its physical and chemical properties is the first step in safe

handling.
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Property Data

Chemical Formula C₁₇H₁₁ClN₄O

Molecular Weight 322.75 g/mol

Appearance Yellow solid powder[1]

Solubility Soluble in DMSO[2][3]

Storage (Powder)

Store at -20°C for the long term (months to

years) or at 0-4°C for the short term (days to

weeks). Keep dry and in the dark.[1]

Storage (in DMSO)

Aliquot and store at -80°C for up to 2 years or at

-20°C for up to 1 year to avoid repeated freeze-

thaw cycles.[4]

Personal Protective Equipment (PPE)
Due to the potent nature of PS-1145 and the skin-penetrating properties of its common solvent,

DMSO, a comprehensive PPE strategy is mandatory.

PPE Category Recommended Equipment

Hand Protection

Double-gloving with nitrile or neoprene gloves is

recommended. Change gloves immediately if

contaminated.

Eye Protection
Chemical safety goggles or a face shield should

be worn at all times.

Body Protection
A buttoned lab coat, preferably a disposable

one, should be worn over personal clothing.

Respiratory Protection

When handling the powder form outside of a

certified chemical fume hood, a NIOSH-

approved respirator with a particulate filter is

advised to prevent inhalation.
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Handling and Operational Plan
A step-by-step approach to handling PS-1145, from preparation of solutions to experimental

use, is critical to minimize exposure risk.

Experimental Workflow for Handling PS-1145
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Preparation

Experimentation

Cleanup and Disposal

Work in a certified chemical fume hood

Weigh PS-1145 powder using an analytical balance

Dissolve in high-quality, anhydrous DMSO to desired stock concentration

Aliquot stock solution into smaller, single-use vials

Store aliquots at -80°C

Thaw a single aliquot

Begin Experiment

Dilute to working concentration in appropriate cell culture media or buffer

Treat cells or perform experiment

Incubate as per experimental protocol

Decontaminate work surfaces with an appropriate solvent (e.g., 70% ethanol)

End Experiment

Dispose of liquid waste containing PS-1145 as hazardous chemical waste Dispose of contaminated solid waste (gloves, tips, vials) as hazardous solid waste

Click to download full resolution via product page

Caption: A workflow for the safe handling of PS-1145 from preparation to disposal.
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Disposal Plan
Proper disposal of PS-1145 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Liquid Waste: All solutions containing PS-1145, including unused stock solutions, working

solutions, and cell culture media from treated cells, must be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

Solid Waste: All materials that have come into contact with PS-1145, such as pipette tips,

gloves, vials, and bench paper, should be collected in a designated hazardous solid waste

container.

Decontamination: Work surfaces should be thoroughly decontaminated after handling PS-
1145. A solution of 70% ethanol followed by water is generally effective for cleaning surfaces.

Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidelines on the disposal of potent pharmaceutical compounds and

DMSO-containing waste.

Emergency Procedures
In the event of an exposure, immediate and appropriate action is critical.

Exposure Type Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open.

Inhalation Move to fresh air immediately.

Ingestion Do NOT induce vomiting.
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In all cases of exposure, seek immediate medical attention and inform medical personnel of the

identity of the compound.

NF-κB Signaling Pathway
PS-1145 is an inhibitor of IκB kinase (IKK), a key enzyme in the canonical NF-κB signaling

pathway. Understanding this pathway is essential for interpreting experimental results.

Canonical NF-κB Signaling Pathway

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1679806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Stimuli
(e.g., TNF-α, IL-1)

Receptor

IKK Complex
(IKKα/IKKβ/NEMO)

activates

IκB

phosphorylates

NF-κB
(p50/p65) Proteasome

ubiquitination &
degradation

Nucleus

translocates to

Gene Transcription
(Inflammation, Cell Survival)

induces

PS-1145

inhibits

Click to download full resolution via product page

Caption: The canonical NF-κB signaling pathway and the inhibitory action of PS-1145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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